Cas no 133373-32-7 (methyl 3-(2-chlorophenyl)-2-hydroxypropanoate)

• Product Name: methyl 3-(2-chlorophenyl)-2-hydroxypropanoate
• CAS No: 133373-32-7
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 6016712
• PubChem ID: 14868261
• Update Time: 2025-05-21

methyl 3-(2-chlorophenyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-chlorophenyl)-2-hydroxypropanoate
• Benzenepropanoic acid, 2-chloro-α-hydroxy-, methyl ester
• 133373-32-7
• SCHEMBL3537302
• MFCD11936898
• SY338838
• Methyl 2-chloro-alpha-hydroxybenzenepropanoate
• DTXSID901267204
• AKOS015150965
• EN300-1986598
• CS-0347107

• Inchi： 1S/C10H11ClO3/c1-14-10(13)9(12)6-7-4-2-3-5-8(7)11/h2-5,9,12H,6H2,1H3
• InChI Key： AXKSNCDIFRBHOQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1Cl)C(O)C(=O)OC

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Melting Point: 57-58 °C
• Boiling Point: 318.1±27.0 °C(Predicted)
• pka: 12.55±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on methyl 3-(2-chlorophenyl)-2-hydroxypropanoate

Methyl 3-(2-Chlorophenyl)-2-Hydroxypropanoate: Properties, Applications, and Market Insights

Methyl 3-(2-chlorophenyl)-2-hydroxypropanoate (CAS No. 133373-32-7) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This ester derivative, characterized by its 2-chlorophenyl and hydroxypropanoate functional groups, has garnered attention for its versatile applications and unique chemical properties. In this comprehensive guide, we delve into its molecular structure, synthesis pathways, industrial uses, and emerging trends, addressing common queries from researchers and industry professionals.

The compound's molecular formula, C₁₀H₁₁ClO₃, highlights its chlorinated aromatic core, which contributes to its stability and reactivity in synthetic processes. Recent studies emphasize its role as a key intermediate in the production of bioactive molecules, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and chiral auxiliaries. Its enantioselective synthesis has become a hot topic in green chemistry forums, aligning with the global push for sustainable manufacturing.

From a commercial perspective, methyl 3-(2-chlorophenyl)-2-hydroxypropanoate is witnessing growing demand in Asia-Pacific markets, driven by pharmaceutical outsourcing trends. Analytical techniques like HPLC and NMR spectroscopy are routinely employed for quality control, with purity standards typically exceeding 98%. Industry reports suggest that modifications of its hydroxy ester moiety could unlock novel applications in biodegradable polymers – a sector projected to grow at 12.4% CAGR through 2030.

Researchers frequently search for "synthesis optimization of methyl 3-(2-chlorophenyl)-2-hydroxypropanoate" and "safety profile of chlorophenyl hydroxypropanoate derivatives," reflecting practical concerns in laboratory settings. The compound's low volatility and moderate water solubility make it preferable over more hazardous alternatives in many synthetic routes. Recent patent filings reveal innovative uses in photoinitiator systems for UV-curable coatings, addressing environmental regulations on VOC emissions.

In biochemical contexts, the 2-chlorophenyl group demonstrates interesting interactions with enzyme active sites, making this compound valuable for mechanistic studies of esterase activity. Computational chemistry models predict that its hydrogen bonding capacity could be enhanced through targeted molecular modifications, potentially leading to improved drug delivery systems. These findings align with current research priorities in precision medicine and controlled release formulations.

The global market for fine chemicals containing chlorophenyl motifs exceeded $2.3 billion in 2023, with methyl 3-(2-chlorophenyl)-2-hydroxypropanoate representing a niche but growing segment. Regulatory agencies generally classify it as non-hazardous under standard handling conditions, though proper personal protective equipment is recommended during large-scale operations. As the pharmaceutical industry shifts toward continuous manufacturing, this compound's stability profile positions it favorably for flow chemistry applications.

Emerging applications in agrochemicals have been reported, particularly in the development of plant growth regulators with improved environmental persistence. The compound's hydrophilic-lipophilic balance makes it suitable for formulating microemulsions, addressing the agricultural sector's need for precision delivery systems. These developments respond to growing concerns about food security and sustainable farming practices worldwide.

From a technical standpoint, storage recommendations for methyl 3-(2-chlorophenyl)-2-hydroxypropanoate emphasize protection from moisture and prolonged exposure to light. Analytical certificates typically specify residual solvent limits and enantiomeric purity, reflecting the compound's use in asymmetric synthesis. Academic laboratories increasingly utilize it for teaching esterification kinetics and chiral resolution techniques, making it a valuable educational tool.

Future research directions may explore its potential in metal-organic frameworks (MOFs) for gas storage applications, leveraging its aromatic stacking capability. The compound's thermal stability (decomposition temperature >200°C) suggests compatibility with high-temperature processes in advanced material science. These interdisciplinary applications demonstrate how traditional organic intermediates like methyl 3-(2-chlorophenyl)-2-hydroxypropanoate continue finding relevance in cutting-edge technologies.